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Compound of Interest

Compound Name: Octrizole

CAS No.: 3147-75-9

Cat. No.: B046696 Get Quote

Abstract
Octrizole is a high-performance ultraviolet (UV) light absorber belonging to the hydroxyphenyl

benzotriazole class of compounds. Its significance in scientific research and industrial

applications stems from its exceptional ability to dissipate harmful UV radiation, thereby

protecting a wide array of materials from photodegradation. This guide provides a

comprehensive overview of Octrizole, including its nomenclature, physicochemical properties,

mechanism of action, and key applications. It is intended to serve as a technical resource for

researchers, scientists, and professionals in drug development and materials science, offering

detailed protocols and foundational knowledge to support experimental design and formulation

development.

Chemical Identification: Synonyms, Trade Names,
and Identifiers
Accurate identification of a chemical compound is paramount for reproducible research.

Octrizole is known by numerous synonyms and trade names, which can vary between

suppliers and publications. The following table consolidates this information to facilitate

unambiguous identification.
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Identifier Type Value Reference(s)

Common Name Octrizole [1][2]

IUPAC Name
2-(benzotriazol-2-yl)-4-(2,4,4-

trimethylpentan-2-yl)phenol
[2]

CAS Number 3147-75-9 [1][2][3][4][5]

EC Number 221-573-5 [2]

UNII R775Y233N3 [2][5]

Molecular Formula C₂₀H₂₅N₃O [1][2]

Synonyms

2-(2H-benzotriazol-2-yl)-4-

(1,1,3,3-

tetramethylbutyl)phenol, 2-(2-

Hydroxy-5-tert-

octylphenyl)benzotriazole

[1][2]

Trade Names

Tinuvin 329, Cyasorb 5411,

Cyasorb UV 5411, Sumisorb

340, Seesorb 709, Viosorb

583, Eversorb 72, Kemisorb

79, Uvinul 3029, SONGSORB

3290

[2][5]

Physicochemical Properties
A thorough understanding of a compound's physicochemical properties is critical for its

application in research and development. These properties dictate its solubility, stability, and

compatibility with other substances.
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Property Value Reference(s)

Molecular Weight 323.44 g/mol [1][2]

Appearance
White to off-white powder or

crystals
[1][2]

Melting Point 103 - 105 °C [1]

Solubility
Soluble in most organic

solvents

Mechanism of Action: Photostabilization
Octrizole's primary function is to act as a UV absorber, protecting materials from the damaging

effects of ultraviolet radiation.[1] The mechanism is a cyclical process that efficiently converts

high-energy UV photons into harmless thermal energy.

The process is initiated when the molecule absorbs UV light, promoting it to an excited state.

This is followed by a rapid intramolecular proton transfer (tautomerization). The molecule then

returns to its ground state through non-radiative pathways, dissipating the energy as heat. This

cycle can be repeated numerous times, providing long-lasting photoprotection.
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Caption: Photochemical cycle of Octrizole as a UV absorber.

Research Applications
Octrizole's robust photostability makes it an invaluable tool in various research and industrial

sectors.

Polymer Science and Materials: It is extensively used as a light stabilizer to prevent the

photodegradation of plastics, coatings, and other organic polymers.[1][5] Researchers

incorporate Octrizole into polymeric matrices to study the prevention of yellowing, cracking,

and the loss of mechanical properties upon UV exposure.
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Cosmetic and Dermatological Research: In the development of sunscreens and skincare

products, Octrizole is studied for its ability to absorb UVA and UVB radiation, which is crucial

for preventing skin damage and photoaging.[1]

Drug Formulation: For light-sensitive active pharmaceutical ingredients (APIs), formulation

scientists may investigate the use of Octrizole as an excipient to enhance the stability and

shelf-life of the final drug product.

Experimental Protocol: Evaluating Photostabilizing
Efficacy in a Polymer Film
This protocol provides a framework for assessing the effectiveness of Octrizole in protecting a

polymer film from UV degradation. The principle is to compare the change in a physical

property (e.g., color or carbonyl index) of a polymer film containing Octrizole with a control film

after exposure to a controlled dose of UV radiation.

Materials and Equipment:

Polymer (e.g., Polyvinyl chloride - PVC)

Octrizole

Appropriate solvent (e.g., Tetrahydrofuran - THF)

Film casting equipment (e.g., doctor blade)

UV weathering chamber with controlled irradiance and temperature

Spectrophotometer or FTIR spectrometer

Control polymer film (without Octrizole)

Test polymer film (with Octrizole)

Workflow:
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Sample Preparation UV Exposure
Place films in chamber

FTIR/Colorimetry Analysis
Measure degradation markers

Data Interpretation
Compare Control vs. Test
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Caption: Workflow for assessing the photostabilizing effect of Octrizole.

Step-by-Step Procedure:

Preparation of Polymer Solutions:

Control Solution: Dissolve a known amount of PVC in THF to create a solution of a specific

concentration (e.g., 10% w/v). Rationale: This solution will be used to cast the control film

without any UV protection.

Test Solution: Prepare an identical PVC/THF solution and add Octrizole at a relevant

concentration (e.g., 0.5% by weight of the polymer). Rationale: This concentration is

typical for UV stabilizers in plastics and allows for a direct comparison of efficacy.

Film Casting:

Cast both the control and test solutions onto a flat, inert surface (e.g., a glass plate) using

a doctor blade to ensure uniform thickness.

Allow the solvent to evaporate completely in a well-ventilated area, resulting in two

polymer films: a control film and a film containing Octrizole.

Initial Characterization (t=0):

Before UV exposure, measure the initial properties of both films.

FTIR Analysis: Obtain the FTIR spectrum for each film. Pay close attention to the carbonyl

region (~1700-1750 cm⁻¹), as the formation of carbonyl groups is a key indicator of PVC

degradation.

Colorimetry: Measure the initial color coordinates (e.g., yellowness index) of the films

using a spectrophotometer.
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Accelerated UV Weathering:

Place sections of both the control and test films into a UV weathering chamber.

Expose the films to a controlled spectrum and irradiance of UV light for a predetermined

duration. The specific conditions should be chosen to simulate relevant environmental

stresses.

Post-Exposure Characterization:

At set time intervals, remove the films from the chamber and repeat the FTIR and

colorimetry measurements as described in Step 3.

Data Analysis and Interpretation:

Carbonyl Index: Calculate the change in the carbonyl index for both films over time. A

significantly smaller increase in the carbonyl index for the test film compared to the control

indicates effective stabilization by Octrizole.

Color Change: Compare the change in the yellowness index. The film containing

Octrizole is expected to show significantly less yellowing.

The results validate the photostabilizing efficacy of Octrizole by directly comparing the

degradation rates of the protected and unprotected polymer.

Analytical Methods for Quantification
For quality control and research purposes, accurate quantification of Octrizole in various

matrices is essential. High-Performance Liquid Chromatography (HPLC) with UV detection is a

commonly employed method due to its sensitivity and specificity. Gas Chromatography-Mass

Spectrometry (GC-MS) can also be used for identification and quantification.[2]

Safety and Handling
According to the Globally Harmonized System (GHS) classifications, Octrizole may cause skin

and serious eye irritation, as well as respiratory irritation.[2][6] It is also noted as being

potentially harmful to aquatic life with long-lasting effects.[2] Researchers should consult the

material safety data sheet (MSDS) provided by the supplier for detailed handling and disposal
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instructions. Standard laboratory personal protective equipment, including gloves, safety

glasses, and a lab coat, should be worn when handling this compound.

Conclusion
Octrizole is a well-characterized and highly effective UV absorber with a broad range of

applications in scientific research and industrial formulation. Its utility is centered on its efficient

mechanism of converting UV radiation into thermal energy, thereby preventing

photodegradation. A clear understanding of its various synonyms and trade names, coupled

with its physicochemical properties and a robust methodology for evaluating its performance,

enables researchers to confidently incorporate this compound into their studies, leading to the

development of more stable and durable materials and products.

References
Ningbo Inno Pharmchem Co., Ltd. Octrizole - A Safe and Effective UV Absorber from Top

Manufacturer. [Link]

National Center for Biotechnology Information. PubChem Compound Summary for CID

62485, Octrizole. [Link]

EWG's Guide to Healthy Cleaning. OCTRIZOLE | Substance. [Link]

ChemBK. Octrizole. [Link]

Pharmaffiliates. CAS No : 3147-75-9 | Product Name : Octrizole. [Link]

LookChem. Octrizole. [Link]

The Good Scents Company. octrizole phenol, 2-(2h-benzotriazol-2-yl)-4-(1,1,3,3-

tetramethylbutyl)-. [Link]

European Chemicals Agency. 2-(2H-benzotriazol-2-yl)-4-(1,1,3,3-tetramethylbutyl)phenol -

Substance Information. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b046696?utm_src=pdf-body
https://www.benchchem.com/product/b046696?utm_src=pdf-body
https://www.inno-pharmchem.com/product/3147-75-9/octrizole.html
https://www.benchchem.com/product/b046696?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Octrizole
https://www.benchchem.com/product/b046696?utm_src=pdf-body
https://www.ewg.org/guides/substances/16848-OCTRIZOLE/
https://www.benchchem.com/product/b046696?utm_src=pdf-body
https://www.chembk.com/en/chem/Octrizole
https://www.benchchem.com/product/b046696?utm_src=pdf-body
https://www.pharmaffiliates.com/en/cas-no-3147-75-9
https://www.benchchem.com/product/b046696?utm_src=pdf-body
https://www.lookchem.com/Octrizole/
https://www.benchchem.com/product/b046696?utm_src=pdf-body
http://www.thegoodscentscompany.com/data/rw1032591.html
https://echa.europa.eu/substance-information/-/substanceinfo/100.019.605
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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